Cas no 1361522-08-8 (2-Amino-3-(perchlorophenyl)isonicotinonitrile)

• Product Name: 2-Amino-3-(perchlorophenyl)isonicotinonitrile
• CAS No: 1361522-08-8
• MF: C₁₂H₄Cl₅N₃
• MW: 367.44525718689
• CID: 4969231
• Update Time: 2025-10-17

2-Amino-3-(perchlorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(perchlorophenyl)isonicotinonitrile

• Inchi： 1S/C12H4Cl5N3/c13-7-6(8(14)10(16)11(17)9(7)15)5-4(3-18)1-2-20-12(5)19/h1-2H,(H2,19,20)
• InChI Key： WUIIRVNPGNGMHQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(N)=NC=CC=1C#N)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 384
• XLogP3: 5
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-(perchlorophenyl)isonicotinonitrile

Introduction to 2-Amino-3-(perchlorophenyl)isonicotinonitrile (CAS No. 1361522-08-8)

2-Amino-3-(perchlorophenyl)isonicotinonitrile, with the CAS number 1361522-08-8, is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmaceutical sciences. This compound belongs to the class of isonicotinonitriles, which are known for their diverse biological activities and structural versatility.

The molecular structure of 2-Amino-3-(perchlorophenyl)isonicotinonitrile consists of an isonicotinonitrile core, a perchlorophenyl group, and an amino functional group. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it a valuable candidate for both academic research and industrial applications.

Recent studies have explored the potential of 2-Amino-3-(perchlorophenyl)isonicotinonitrile in various areas, including its use as an intermediate in the synthesis of more complex molecules, its biological activity, and its potential therapeutic applications. One notable area of research is its role as a building block in the development of novel pharmaceuticals. The compound's structural features allow for the introduction of additional functional groups, which can be tailored to enhance specific biological activities or improve pharmacological properties.

In the realm of medicinal chemistry, 2-Amino-3-(perchlorophenyl)isonicotinonitrile has shown promise as a lead compound for the development of new drugs. Its ability to interact with specific biological targets, such as enzymes and receptors, has been investigated through various in vitro and in silico studies. These studies have revealed that the compound exhibits selective binding to certain targets, which could be leveraged to design more effective and targeted therapies.

Moreover, the compound's stability under different conditions is another aspect that has been extensively studied. Researchers have found that 2-Amino-3-(perchlorophenyl)isonicotinonitrile exhibits good thermal stability and resistance to hydrolysis, making it suitable for use in a wide range of chemical reactions and processes. This stability is particularly important for its application in pharmaceutical synthesis, where maintaining the integrity of the molecule is crucial.

The synthetic accessibility of 2-Amino-3-(perchlorophenyl)isonicotinonitrile has also been a focus of recent research. Several efficient synthetic routes have been developed to produce this compound on a larger scale. These methods typically involve multi-step processes that utilize readily available starting materials and mild reaction conditions. The ability to synthesize this compound efficiently is essential for its practical application in both research and industry.

In addition to its potential therapeutic applications, 2-Amino-3-(perchlorophenyl)isonicotinonitrile has been studied for its use in materials science. The unique electronic properties of this compound make it a candidate for applications in organic electronics and photovoltaic devices. Researchers have explored its ability to form stable thin films and its potential as a dopant or additive in organic semiconductors.

The environmental impact of 2-Amino-3-(perchlorophenyl)isonicotinonitrile has also been considered in recent studies. While the compound itself is not classified as hazardous, its production and use must adhere to standard safety protocols to ensure environmental sustainability. Efforts are ongoing to develop greener synthetic methods that minimize waste and reduce the environmental footprint associated with its production.

In conclusion, 2-Amino-3-(perchlorophenyl)isonicotinonitrile (CAS No. 1361522-08-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, stability, and synthetic accessibility make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical sciences.